Cas no 1261946-48-8 (2-Chloro-4-(4-formylphenyl)benzoic acid)

• Product Name: 2-Chloro-4-(4-formylphenyl)benzoic acid
• CAS No: 1261946-48-8
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• MDL: MFCD18319254
• CID: 1037948
• PubChem ID: 53225185
• Update Time: 2025-09-24

2-Chloro-4-(4-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-formyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-chloro-4-(4-formylphenyl)benzoic acid
• AKOS015888521
• SCHEMBL15332044
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-4'-formyl-
• BS-20268
• DTXSID90688917
• 3-Chloro-4'-formyl-[1,1'-biphenyl]-4-carboxylicacid
• 1261946-48-8
• MFCD18319254
• 3-Chloro-4'-formyl[1,1'-biphenyl]-4-carboxylic acid
• 2-Chloro-4-(4-formylphenyl)benzoic acid

• MDL： MFCD18319254
• Inchi： 1S/C14H9ClO3/c15-13-7-11(5-6-12(13)14(17)18)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key： ABOXDRBKMYWVIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 260.02400
• Monoisotopic Mass: 260.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 453.5±40.0 °C at 760 mmHg
• Flash Point: 228.1±27.3 °C
• PSA: 54.37000
• LogP: 3.51770
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-4-(4-formylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls